5-(3,4-dimethoxyphenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C21H17FN2O3S
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 5-(3,4-dimethoxyphenyl)-3-[(2-fluorophenyl)methyl]thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H17FN2O3S/c1-26-17-8-7-13(9-18(17)27-2)15-11-28-20-19(15)21(25)24(12-23-20)10-14-5-3-4-6-16(14)22/h3-9,11-12H,10H2,1-2H3
• InChI Key: PMSFPVYRWGUVCC-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC=CC=C4F)OC

Description

5-(3,4-dimethoxyphenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a thieno[2,3-d]pyrimidine derivative that exhibits potent pharmacological properties, making it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of 5-(3,4-dimethoxyphenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of various enzymes and receptors, leading to the modulation of various signaling pathways. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer treatment.
Biochemical and Physiological Effects:
This compound exhibits potent biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. This compound has also been shown to exhibit anti-inflammatory and neuroprotective properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3,4-dimethoxyphenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its potent pharmacological properties, which make it a promising candidate for drug discovery and development. However, the limitations of this compound include its potential toxicity and limited availability, which may hinder its widespread use in research.

Future Directions

There are several future directions for the research and development of 5-(3,4-dimethoxyphenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one. These include the further elucidation of its mechanism of action, the optimization of its pharmacological properties, and the evaluation of its efficacy and safety in preclinical and clinical studies. Additionally, the potential applications of this compound in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders, warrant further investigation.

Synthesis Methods

The synthesis of 5-(3,4-dimethoxyphenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-fluorobenzylamine with 4-chloro-3,5-dimethoxybenzaldehyde in the presence of potassium carbonate. The resulting intermediate is then treated with 2-aminothiophenol to yield the final product.

Scientific Research Applications

5-(3,4-dimethoxyphenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential applications in drug discovery and development. This compound exhibits potent inhibitory activity against various enzymes and receptors, including protein kinase B (Akt), cyclin-dependent kinase 4 (CDK4), and the androgen receptor (AR).